Cas no 2165800-99-5 (trans-4-(3-methylphenyl)aminooxolan-3-ol)

• Product Name: trans-4-(3-methylphenyl)aminooxolan-3-ol
• CAS No: 2165800-99-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6290243
• PubChem ID: 93383567
• Update Time: 2025-07-01

trans-4-(3-methylphenyl)aminooxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-(3-methylphenyl)aminooxolan-3-ol
• trans-4-[(3-methylphenyl)amino]oxolan-3-ol
• AKOS040823216
• (3S,4R)-4-[(3-methylphenyl)amino]oxolan-3-ol
• 2165800-99-5
• F6545-4761

• Inchi： 1S/C11H15NO2/c1-8-3-2-4-9(5-8)12-10-6-14-7-11(10)13/h2-5,10-13H,6-7H2,1H3/t10-,11-/m1/s1
• InChI Key： JBUMTWCRDDBZSO-GHMZBOCLSA-N
• SMILES： O1C[C@H]([C@@H](C1)NC1C=CC=C(C)C=1)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Additional information on trans-4-(3-methylphenyl)aminooxolan-3-ol

Professional Introduction to trans-4-(3-methylphenyl)aminooxolan-3-ol (CAS No. 2165800-99-5)

trans-4-(3-methylphenyl)aminooxolan-3-ol, chemically designated as CAS No. 2165800-99-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a trans configuration and an aminooxolan core, has garnered attention due to its structural complexity and potential biological activities. The presence of a 3-methylphenyl substituent further enhances its pharmacophoric properties, making it a valuable scaffold for drug discovery and development.

The compound's structure consists of an oxolan ring linked to an amine group, with the 3-methylphenyl moiety attached at the 4-position of the oxolan ring. This arrangement confers unique electronic and steric properties, which are critical for its interaction with biological targets. The trans configuration of the amine group relative to the oxolan ring influences the molecule's conformational flexibility, potentially affecting its binding affinity and metabolic stability.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic profiles. The aminooxolan core is particularly noteworthy, as it has been identified in several bioactive natural products and synthetic drugs. For instance, derivatives of this scaffold have shown promise in inhibiting various enzymes and receptors involved in inflammatory pathways, making them candidates for therapeutic applications.

One of the most compelling aspects of trans-4-(3-methylphenyl)aminooxolan-3-ol is its potential as a lead compound for drug development. The 3-methylphenyl substituent can be modified to enhance specific pharmacological properties, such as solubility, bioavailability, and target specificity. Researchers have been exploring various synthetic strategies to optimize this compound's structure, aiming to improve its efficacy and reduce potential side effects.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for new drug candidates. By leveraging molecular modeling techniques, scientists can simulate the binding of trans-4-(3-methylphenyl)aminooxolan-3-ol to biological targets, providing insights into its mechanism of action. These studies have revealed that the compound exhibits high affinity for certain protein receptors, suggesting its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of trans-4-(3-methylphenyl)aminooxolan-3-ol presents several challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in addressing these challenges. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the 3-methylphenyl moiety efficiently. Additionally, asymmetric synthesis techniques have been utilized to achieve high enantioselectivity in the preparation of the trans configuration.

Another area of interest is the exploration of trans-4-(3-methylphenyl)aminooxolan-3-ol's role in medicinal chemistry beyond traditional drug development. Its unique structural features make it a valuable tool for studying enzyme inhibition and receptor binding mechanisms. Furthermore, it serves as a model compound for understanding how structural modifications can influence biological activity.

In conclusion, trans-4-(3-methylphenyl)aminooxolan-3-ol (CAS No. 2165800-99-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its complex structure, combined with its promising biological activities, makes it an attractive candidate for further investigation. As synthetic chemistry continues to evolve, new methodologies will likely emerge to facilitate the production and modification of this compound, opening up even more possibilities for therapeutic applications.